Copper nitrate basic Copper nitrate basic Obtained as a trihydrate and as a hexahydrate. Both are blue crystalline solids. Used in medicine, as an insecticide, in chemical analysis, in making light sensitive papers. Toxic oxides of nitrogen are produced in fires involving this material.
Copper(II) nitrate is an inorganic nitrate salt having copper(2+) as the couterion. It contains a copper(2+).
Brand Name: Vulcanchem
CAS No.: 12158-75-7
VCID: VC20971517
InChI: InChI=1S/Cu.NO3.H2O/c;2-1(3)4;/h;;1H2/q;-1;/p-1
SMILES: [N+](=O)([O-])[O-].[OH-].[OH-].[OH-].[Cu+2].[Cu+2]
Molecular Formula: Cu(NO3)2·3Cu(OH)2
Molecular Weight: 480.22 g/mol

Copper nitrate basic

CAS No.: 12158-75-7

Cat. No.: VC20971517

Molecular Formula: Cu(NO3)2·3Cu(OH)2

Molecular Weight: 480.22 g/mol

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Copper nitrate basic - 12158-75-7

Specification

Description Obtained as a trihydrate and as a hexahydrate. Both are blue crystalline solids. Used in medicine, as an insecticide, in chemical analysis, in making light sensitive papers. Toxic oxides of nitrogen are produced in fires involving this material.
Copper(II) nitrate is an inorganic nitrate salt having copper(2+) as the couterion. It contains a copper(2+).
CAS No. 12158-75-7
Molecular Formula Cu(NO3)2·3Cu(OH)2
Molecular Weight 480.22 g/mol
IUPAC Name copper;hydroxide;nitrate
Standard InChI InChI=1S/Cu.NO3.H2O/c;2-1(3)4;/h;;1H2/q;-1;/p-1
Standard InChI Key NSJLXXYJHBIVIQ-UHFFFAOYSA-M
SMILES [N+](=O)([O-])[O-].[OH-].[OH-].[OH-].[Cu+2].[Cu+2]
Canonical SMILES [N+](=O)([O-])[O-].[OH-].[Cu]
Boiling Point Sublimes
Colorform Large, blue-green, orthorhombic crystals
Melting Point 238.1 °F (USCG, 1999)
255-256 °C

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